2-(2-Fluorophenyl)-1-(3-(4-methoxyphenyl)azepan-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenyl)-1-[3-(4-methoxyphenyl)azepan-1-yl]ethanone
• InChI: InChI=1S/C21H24FNO2/c1-25-19-11-9-16(10-12-19)18-7-4-5-13-23(15-18)21(24)14-17-6-2-3-8-20(17)22/h2-3,6,8-12,18H,4-5,7,13-15H2,1H3
• InChI Key: IRKBECOCQXASKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCCCN(C2)C(=O)CC3=CC=CC=C3F
• Molecular Formula: C21H24FNO2
• Molecular Weight: 341.4 g/mol

Description

2-(2-Fluorophenyl)-1-(3-(4-methoxyphenyl)azepan-1-yl)ethanone, also known as FMAE, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research. FMAE belongs to the class of azepane derivatives and has been found to exhibit significant pharmacological activity.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One area of research has involved the synthesis of novel compounds for evaluating their antimicrobial activities. For example, Nagamani et al. (2018) synthesized a series of novel compounds from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone, evaluating their antimicrobial activity. The study highlights the process of propargylation followed by click reaction to generate these compounds, with their structures characterized by NMR and Mass spectra, indicating potential applications in developing antimicrobial agents (Nagamani et al., 2018).

Solid-State Fluorescence

In the realm of material science, Dong et al. (2012) focused on synthesizing and crystallizing 1-(5-(Anthracen-9-yl)-3-(4-methoxyphenyl)-4,5-dihydropyrazol-1-yl)ethanone to investigate its solid-state fluorescence properties. The study demonstrated how the arrangement of anthracene fluorophores could be regulated to achieve different fluorescent colors and host–guest structures, suggesting applications in the development of fluorescent materials and sensors (Dong et al., 2012).

Schiff Bases and Their Biological Activities

Research by Puthran et al. (2019) involved synthesizing Schiff bases from 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and evaluating their antimicrobial activity. This study demonstrates the potential of these compounds in pharmaceutical applications, particularly in designing new antimicrobial agents (Puthran et al., 2019).

Hydrogen-Bonding Patterns

Investigating the hydrogen-bonding patterns in enaminones, Balderson et al. (2007) characterized compounds like (2Z)-1-(4-bromophenyl)-2-(azepan-2-ylidene)ethanone. Their study provides insights into the molecular interactions that could influence the physical properties and reactivity of such compounds, offering a basis for further chemical and material science research (Balderson et al., 2007).